Cas no 71888-24-9 (4-(Diethylcarbamoyl)benzoic acid)

• Product Name: 4-(Diethylcarbamoyl)benzoic acid
• CAS No: 71888-24-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1755649
• PubChem ID: 12553499
• Update Time: 2025-04-21

4-(Diethylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(diethylamino)carbonyl]-
• DGZGEKOOJZWDQO-UHFFFAOYSA-N
• SCHEMBL6802252
• 4-[(diethylamino)carbonyl]-benzoic acid
• 4-(diethylcarbamoyl)benzoicacid
• BS-29406
• AKOS008131939
• EN300-69510
• SB77329
• 4-(diethylcarbamoyl)benzoic acid
• Z425331670
• 71888-24-9
• WCA88824
• 2-diethyl-carbamoyl benzoic acid
• 4-(Diethylcarbamoyl)benzoic acid

• Inchi： 1S/C12H15NO3/c1-3-13(4-2)11(14)9-5-7-10(8-6-9)12(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： DGZGEKOOJZWDQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides